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Compound of Interest

Compound Name: Ruthenium(III) chloride trihydrate

Cat. No.: B076067 Get Quote

Proper management and disposal of Ruthenium(III) chloride trihydrate are critical for

ensuring laboratory safety and environmental protection. This substance is classified as a

hazardous material and must be handled accordingly. Disposal procedures must adhere strictly

to local, state, and federal regulations.

Immediate Safety and Handling for Disposal
Before beginning any disposal-related activities, ensure all necessary personal protective

equipment (PPE) is in use. This substance is corrosive and can cause severe skin burns and

eye damage.[1]

Required Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[2]

Skin Protection: Use chemical-resistant gloves (inspect before use) and a complete suit

protecting against chemicals.[2][3]

Respiratory Protection: In areas with dust or aerosols, use a full-face particle respirator (type

N100 US or P3 EU).[2] If the respirator is the sole means of protection, a full-face supplied

air respirator is required.[2]

Ventilation: All handling should occur in a well-ventilated area or under a chemical fume

hood.[4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b076067?utm_src=pdf-interest
https://www.benchchem.com/product/b076067?utm_src=pdf-body
https://sds.strem.com/sd44-5880_GB.pdf
https://www.cdhfinechemical.com/images/product/msds/96_350221087_RutheniumTrichloride-CASNO-14898-67-0-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/96_350221087_RutheniumTrichloride-CASNO-14898-67-0-MSDS.pdf
https://www.oxfordlabfinechem.com/msds/(R-07605%20RUTHENIUM%20TRICHLORIDE%20(For%20Synthesis).pdf
https://www.cdhfinechemical.com/images/product/msds/96_350221087_RutheniumTrichloride-CASNO-14898-67-0-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/96_350221087_RutheniumTrichloride-CASNO-14898-67-0-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43364~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2013:00:47~~Ruthenium(III
https://www.chemicalbook.com/msds/ruthenium-iii-chloride-trihydrate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Procedures
The disposal of Ruthenium(III) chloride trihydrate, including spills, surplus material, and

contaminated containers, must be managed as hazardous waste.[4][6]

Accidental Spill Cleanup
In the event of a spill, immediate and careful action is required to prevent contamination and

exposure.

Evacuate and Secure: Immediately evacuate personnel from the spill area and secure the

location to prevent entry.[2][4]

Ventilate: Ensure the area is well-ventilated.[2]

Wear Full PPE: Before cleanup, don the appropriate PPE as described above.[2][4]

Containment: Prevent the material from entering drains or waterways.[2][4] Drains should be

covered, and retention basins can be used for pH adjustments if necessary.[7]

Cleanup:

Carefully sweep or shovel the solid material.[2][4]

Use dry cleanup procedures and avoid generating dust.[5][7]

For solutions, absorb the spillage with vermiculite or sodium carbonate.[8]

Collection: Place the collected material into a suitable, closed, and clearly labeled container

for disposal.[2][3][7] Do not use aluminum or galvanized containers.[7]

Decontamination: Wash the spill area thoroughly. Collect all wash water for treatment and

proper disposal; do not allow it to enter drains.[7]

Disposal of Unused or Waste Product
Surplus or non-recyclable Ruthenium(III) chloride trihydrate must be treated as hazardous

waste and disposed of by a licensed professional service.
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Professional Disposal: The primary and required method is to contact a licensed professional

waste disposal company to handle the material.[2][3]

Approved Treatment Method: A specified disposal method involves dissolving or mixing the

material with a combustible solvent and burning it in a chemical incinerator equipped with an

afterburner and scrubber.[2][3]

Do Not Dispose On-site: Never dispose of this chemical in household garbage or down the

sewage system.[1][4]

Contaminated Packaging Disposal
Containers that held Ruthenium(III) chloride trihydrate are considered hazardous waste and

must be handled with the same precautions as the chemical itself.[6][9]

Treat as Unused Product: Dispose of contaminated packaging as you would the unused

product.[2][3]

Rinsing: Containers may be triple-rinsed (or equivalent). The rinsate must be collected and

treated as hazardous waste.[5]

Final Disposal: After proper decontamination, packaging can be offered for recycling or

reconditioning.[5] Alternatively, it can be punctured to render it unusable and disposed of in a

sanitary landfill, if regulations permit.[5]

Hazard and Disposal Summary
The following table summarizes key quantitative and classification data for the disposal and

transport of Ruthenium(III) chloride trihydrate.
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Parameter Value / Classification Source

UN Number 3260 [2][3]

Proper Shipping Name

CORROSIVE SOLID, ACIDIC,

INORGANIC, N.O.S.

(Ruthenium(III) chloride

hydrate)

[2][3]

Transport Hazard Class 8 (Corrosive) [2][3]

Packaging Group II [2][3]

Basel Convention H8: Corrosives [6]

Environmental Hazard
Very toxic to aquatic life with

long-lasting effects.
[4]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Ruthenium(III) chloride trihydrate.
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Preparation & Assessment

Spill Management Bulk / Container Management

Final Disposal
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Caption: Workflow for Ruthenium(III) chloride trihydrate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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